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Compound of Interest

Compound Name: Lesogaberan

Cat. No.: B1674770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosing and administration of

Lesogaberan (also known as AZD3355), a selective GABA-B receptor agonist, in laboratory

animals. The information is compiled from preclinical studies to guide researchers in designing

and executing experiments.

Quantitative Dosing Information
The following tables summarize the reported oral dosing regimens for Lesogaberan in mice

and rats.

Table 1: Lesogaberan Dosing in Mice
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Dosage
Administration
Route

Frequency Vehicle Study Context

10 mg/kg Oral Gavage
Twice daily, 5

days/week

Not explicitly

stated; likely an

aqueous vehicle

such as water or

PBS

Murine Non-

Alcoholic

Steatohepatitis

(NASH) model[1]

30 mg/kg Oral Gavage
Twice daily, 5

days/week

Not explicitly

stated; likely an

aqueous vehicle

such as water or

PBS

Murine Non-

Alcoholic

Steatohepatitis

(NASH) model[1]

0.08 mg/mL In drinking water
Ad libitum for 48

hours
Water

Protection of

human islet β-

cells from

apoptosis in islet

grafts in mice[2]

Table 2: Lesogaberan Dosing in Rats

Dosage
Administration
Route

Frequency Vehicle Study Context

7 µmol/kg Oral Single dose
Not explicitly

stated

Pharmacokinetic

analysis[2]

Experimental Protocols
Preparation of Lesogaberan for Oral Administration
Lesogaberan is available as a free form and as a hydrochloride salt. The hydrochloride salt is

more stable and is recommended for use in aqueous solutions[2].

Protocol for Preparing an Aqueous Solution of Lesogaberan Hydrochloride for Oral Gavage:
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Materials:

Lesogaberan hydrochloride powder

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile conical tubes

Vortex mixer

Analytical balance

Procedure:

Determine the required concentration of the dosing solution based on the desired dose

(e.g., mg/kg) and the average weight of the animals, assuming a standard dosing volume

(e.g., 10 mL/kg for mice).

Weigh the appropriate amount of Lesogaberan hydrochloride powder using an analytical

balance.

Transfer the powder to a sterile conical tube.

Add the calculated volume of sterile PBS to the tube.

Vortex the solution until the Lesogaberan hydrochloride is completely dissolved. Gentle

warming may be used if necessary, but ensure the solution returns to room temperature

before administration.

Prepare the solution fresh on the day of dosing.

Oral Gavage Administration Protocol for Mice and Rats
This protocol provides a general guideline for oral gavage. Researchers should adhere to their

institution's specific animal care and use guidelines.

Materials:

Prepared Lesogaberan dosing solution
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Appropriately sized gavage needles (e.g., 20-22 gauge, 1.5-inch for mice; 16-18 gauge, 2-

3 inches for rats) with a ball-tip to prevent esophageal injury.

Syringes

Animal scale

Procedure:

Animal Handling and Restraint:

Weigh the animal to determine the precise volume of the dosing solution to be

administered.

Gently but firmly restrain the animal. For a mouse, this can be done by scruffing the

neck and back to immobilize the head and body. For a rat, a similar but larger grip is

used, ensuring the animal is secure. The animal should be held in a vertical position.

Gavage Needle Insertion:

Measure the gavage needle against the animal to determine the correct insertion depth

– from the tip of the nose to the last rib. This ensures the needle reaches the stomach

without causing perforation.

With the animal's head tilted slightly upwards to straighten the esophagus, gently insert

the gavage needle into the mouth, passing it over the tongue towards the back of the

throat.

Allow the animal to swallow the tip of the needle, which facilitates its entry into the

esophagus. The needle should advance smoothly without resistance. If resistance is

met, do not force the needle. Withdraw and attempt to re-insert.

Substance Administration:

Once the needle is correctly positioned in the stomach, slowly administer the

Lesogaberan solution from the syringe.

After administration, gently and smoothly withdraw the gavage needle.
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Post-Procedure Monitoring:

Return the animal to its cage and monitor for any signs of distress, such as difficulty

breathing, which could indicate accidental administration into the trachea.

Signaling Pathway and Experimental Workflow
Lesogaberan Signaling Pathway
Lesogaberan is a selective agonist for the GABA-B receptor, a G-protein coupled receptor

(GPCR). Activation of the GABA-B receptor by Lesogaberan has been shown to modulate

downstream signaling pathways, including the ERK/MAP kinase pathway, and influence the

expression of transcription factors such as Myc.

Cell Membrane

GABA-B Receptor
(GABAB1/GABAB2) Gi/o Protein

 activates ERK/MAP Kinase
Pathway

 modulatesLesogaberan  binds to Myc
(Transcription Factor)

 regulates Cellular Response
(e.g., Anti-fibrotic, Anti-inflammatory)

 influences gene
 expression leading to

Click to download full resolution via product page

Lesogaberan's mechanism of action via the GABA-B receptor.

Experimental Workflow for In Vivo Studies
The following diagram illustrates a typical workflow for an in vivo study investigating the effects

of Lesogaberan in a disease model, such as the NASH model.
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Experimental Setup

Treatment Phase

Outcome Assessment

Induce Disease Model
(e.g., NASH in mice)

Randomly Allocate Animals
to Treatment Groups

Administer Vehicle Control
(Oral Gavage)

Administer Lesogaberan
(e.g., 10 or 30 mg/kg, Oral Gavage)

Collect Samples
(Blood, Tissues)

Analyze Endpoints
(e.g., Histology, Gene Expression)

Click to download full resolution via product page

A generalized workflow for preclinical evaluation of Lesogaberan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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